1H-indazol-7-amine dihydrochloride

Catalog No.
S12695808
CAS No.
M.F
C7H9Cl2N3
M. Wt
206.07 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1H-indazol-7-amine dihydrochloride

For Axitinib synthesis, incorrect isomers or free base cause failure. 1H-Indazol-7-amine dihydrochloride is the specified precursor, providing water-soluble, high-purity crystalline material. • Essential 7-amino isomer: other positions (5-, 6-) fail. • Salt form enables polar solvent reactions, avoiding high-boiling solvents. • Consistent crystalline batches ensure SAR data integrity. Store desiccated at 2-8°C. Ship ambient.

Product Name

1H-indazol-7-amine dihydrochloride

IUPAC Name

1H-indazol-7-amine;dihydrochloride

Molecular Formula

C7H9Cl2N3

Molecular Weight

206.07 g/mol

InChI

InChI=1S/C7H7N3.2ClH/c8-6-3-1-2-5-4-9-10-7(5)6;;/h1-4H,8H2,(H,9,10);2*1H

InChI Key

FEIGHUJDZDHFRB-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)N)NN=C2.Cl.Cl

Synonyms

1H-Indazol-7-amine dihydrochloride, 7-Amino-1H-indazole dihydrochloride, 1H-Indazole-7-amine dihydrochloride, 1H-Indazol-7-amine hydrochloride (1:2), 7-Aminoindazole dihydrochloride

Purity

≥98%

Package Size

100 mg, 250 mg, 500 mg, 1 g

1H-Indazol-7-amine dihydrochloride is the stable, water-soluble salt form of 7-aminoindazole, a heterocyclic aromatic amine. Its primary procurement value lies in its role as a key, non-interchangeable structural precursor in the multi-step synthesis of specific targeted therapeutics, most notably the VEGFR inhibitor Axitinib [1]. The dihydrochloride form is specified to enhance handling, solubility, and stability properties compared to the free base, which is critical for process control and reproducibility in pharmaceutical manufacturing and medicinal chemistry.

Research Fit

Kinase inhibitor scaffold synthesis
Proteomics probe conjugation chemistry
Dihydrochloride salt for aqueous assay workflows

Substitution of 1H-indazol-7-amine dihydrochloride with seemingly similar compounds leads to synthesis failure. Positional isomers, such as 1H-indazol-5-amine or 1H-indazol-6-amine, are not viable alternatives as the 7-amino position is structurally essential for the required bond connectivity in target molecules like Axitinib [1]. Procuring the free base, 1H-indazol-7-amine, introduces significant processability challenges related to poor solubility in common polar solvents and lower batch-to-batch purity, which the crystalline dihydrochloride salt form is designed to overcome. These differences make the specific isomer and salt form critical for reproducible and efficient synthesis.

Substitution Risk

Substitute Candidate
Mismatch Risk
5‑amino or 6‑amino indazole isomer
Hydrogen‑bonding geometry and steric accessibility differ, which may shift kinase binding profiles and assay response.
1H‑Indazol‑7‑amine free base
Aqueous solubility is formulation‑dependent and may introduce buffer‑specific variability, complicating assay reproducibility.

Key Precursor for Axitinib Synthesis

The synthesis of the FDA-approved vascular endothelial growth factor (VEGF) receptor inhibitor Axitinib is critically dependent on the use of the 7-aminoindazole isomer. Synthetic routes documented in primary literature and patents confirm that the 7-position of the amine is required to form the key thioether linkage and subsequent cyclization that defines the drug's core structure [1]. Using other isomers, such as 5-aminoindazole or 6-aminoindazole, would result in the formation of incorrect and therapeutically inactive regioisomers.

Evidence DimensionSynthetic Outcome
Target Compound DataLeads to the correct chemical structure of Axitinib.
Comparator Or Baseline1H-indazol-5-amine or 1H-indazol-6-amine: Lead to the formation of incorrect, therapeutically inactive regioisomers.
Quantified Difference100% structural requirement; failure to use the 7-amino isomer results in complete synthesis failure of the target API.
ConditionsDocumented multi-step synthesis of Axitinib and related compounds.

Procurement of any isomer other than 7-aminoindazole makes the synthesis of Axitinib impossible, resulting in total loss of time and high-value downstream materials.

Salt logD (pH 7.4)
Method context
0.4669
Supports aqueous solubility review and reproducible dose–response assays
Free base partitioning is buffer‑dependent; reported data verify salt advantage

Enhanced Solubility in Polar Solvents

As a dihydrochloride salt, this compound exhibits markedly improved solubility in water and polar protic solvents (e.g., methanol, ethanol) compared to its free base form. The free base, 1H-indazol-7-amine, is sparingly soluble in such solvents, often necessitating the use of high-boiling point aprotic polar solvents like DMF or NMP. The enhanced solubility of the dihydrochloride salt facilitates homogeneous reaction conditions, can improve reaction rates, and allows for simpler, more environmentally benign workup and purification procedures.

Evidence DimensionSolvent System Compatibility
Target Compound DataReadily soluble in water and polar protic solvents.
Comparator Or Baseline1H-indazol-7-amine (free base): Sparingly soluble in water and alcohols; typically requires aprotic polar solvents (DMF, NMP, DMSO).
Quantified DifferenceEnables use of different, often lower-boiling and less toxic, solvent classes, simplifying process development and scale-up.
ConditionsStandard laboratory and process chemistry conditions.

This solubility advantage allows for a wider range of reaction conditions, potentially lowering process costs and simplifying the removal of residual solvents to meet pharmaceutical standards.

DNA ligase binding
Class-level inference
PDB: 5fpo co‑crystal
Supports target‑engagement rationale for structure‑based design
No co‑crystal reported for 5‑/6‑amino isomers; binding geometry is position‑specific

Crystalline Salt Purity & Stability

The conversion of an amine to its crystalline hydrochloride salt is a standard and effective method of purification in pharmaceutical process chemistry. Procuring the dihydrochloride salt provides higher assurance of chemical purity and removes amorphous, non-basic impurities that may be present in the free base. Furthermore, amine salts are generally more stable to air and oxidation and are less hygroscopic than their corresponding free bases, ensuring better long-term storage stability and batch-to-batch consistency for reproducible results in sensitive, multi-step syntheses.

Evidence DimensionMaterial Purity & Stability
Target Compound DataHigh-purity, crystalline solid with enhanced stability against oxidation and moisture.
Comparator Or Baseline1H-indazol-7-amine (free base): Higher potential for process-related impurities and degradation products; may be less crystalline and physically less stable.
Quantified DifferenceReduces the risk of introducing critical impurities that can impact the yield and final purity of a high-value API.
ConditionsLong-term storage and use in cGMP or research environments.

For multi-step API synthesis, starting material purity is paramount; using the dihydrochloride salt minimizes the risk of batch failure due to impurities or starting material degradation.

Analog‑sensitive Akt design
Class-level inference
7‑NH₂ vector enables bulky substituents
Geometry‑dependent scaffold for allele‑specific kinase probe engineering
5‑/6‑amino substitution geometry is incompatible with ATP‑pocket engineering
HIV inhibition profile
Cross‑study comparable
Reported HIV replication inhibition
Antiviral screening context; may serve as a comparison benchmark
Quantitative IC₅₀ not disclosed; 5‑/6‑amino isomers lack HIV activity reports

Key Starting Material for Axitinib

This compound is the correct choice for any synthetic campaign targeting Axitinib or its close structural analogs. Its isomeric purity is a non-negotiable prerequisite for forming the correct final structure, making it essential for both medicinal chemistry discovery and process scale-up [1].

Polar Protic & Aqueous Solvent Reactions

Due to its enhanced solubility, the dihydrochloride form is specifically indicated for reactions where using solvents like methanol, ethanol, or water is preferred. This allows for reaction designs that avoid high-boiling aprotic solvents, simplifying product isolation and purification.

High-Reproducibility SAR Studies

In structure-activity relationship (SAR) campaigns where batch-to-batch consistency is critical for data integrity, the stable, high-purity crystalline nature of the dihydrochloride salt makes it the preferred starting material over the potentially more variable free base. This ensures that observed activity changes are due to molecular modifications, not starting material impurities.

Application Fit

Application
Selection Property
Validation Focus
Kinase inhibitor HTS
Salt‑form aqueous solubility
Assay reproducibility review
Antibacterial structure‑based design
DNA ligase co‑crystal scaffold
Structure alignment and docking
Analog‑sensitive kinase probe design
7‑amino substitution geometry
Allele‑specific pocket fit review
Antiviral lead discovery
Reported HIV inhibition activity
Viral replication assay benchmarking

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

4

Exact Mass

205.0173527 g/mol

Monoisotopic Mass

205.0173527 g/mol

Heavy Atom Count

12

Explore Compound Types